Cas no 851288-84-1 (N-(3,4-dimethylphenyl)-1-(hydrazinecarbonyl)formamide)

• Product Name: N-(3,4-dimethylphenyl)-1-(hydrazinecarbonyl)formamide
• CAS No: 851288-84-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 3048597
• PubChem ID: 2526158
• Update Time: 2025-09-23

N-(3,4-dimethylphenyl)-1-(hydrazinecarbonyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-hydrazino-2-oxoacetamide
• 971-165-2
• Z57980336
• EN300-11854
• N-(3,4-dimethylphenyl)-1-(hydrazinecarbonyl)formamide
• G20050
• AKOS000117314
• SR-01000062995
• SR-01000062995-1
• N-(3,4-dimethylphenyl)-2-hydrazinyl-2-oxoacetamide
• CS-0224265
• BJB28884
• 851288-84-1

• Inchi： 1S/C10H13N3O2/c1-6-3-4-8(5-7(6)2)12-9(14)10(15)13-11/h3-5H,11H2,1-2H3,(H,12,14)(H,13,15)
• InChI Key： HGWMIWOCRAUEMD-UHFFFAOYSA-N
• SMILES： O=C(C(NN)=O)NC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 207.100776666Da
• Monoisotopic Mass: 207.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA

N-(3,4-dimethylphenyl)-1-(hydrazinecarbonyl)formamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)